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Compound of Interest

Compound Name: 2,3,4-Trichlorobenzenethiol

Cat. No.: B15362688 Get Quote

Environmental Fate and Persistence of
Trichlorobenzenes (TCBs)
Trichlorobenzenes are synthetic chemical compounds that have been used as solvents, dye

carriers, and chemical intermediates.[1][2][3] Their release into the environment can occur

during production, use, and disposal, as well as through the degradation of more highly

chlorinated benzenes.[2][3] Due to their chemical stability, they are relatively persistent in the

environment.[2]

Physicochemical Properties
The environmental behavior of TCBs is governed by their physicochemical properties. They are

characterized by low to moderate volatility, low water solubility, and a tendency to adsorb to

organic matter in soil and sediment.[4][5]

Table 1: Physicochemical Properties of Trichlorobenzene Isomers
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Property
1,2,3-
Trichlorobenze
ne

1,2,4-
Trichlorobenze
ne

1,3,5-
Trichlorobenze
ne

Reference

CAS Number 87-61-6 120-82-1 108-70-3 [4]

Molecular

Formula
C₆H₃Cl₃ C₆H₃Cl₃ C₆H₃Cl₃ [6]

Molecular Weight

( g/mol )
181.45 181.45 181.45 [6]

Melting Point

(°C)
53 17 64 [4]

Boiling Point (°C) 218-219 213 208 [4]

Water Solubility

(mg/L at 25°C)
21 40 5.3 [4]

Vapor Pressure

(Pa at 25°C)
28 61 32 [4]

Log Octanol-

Water Partition

Coefficient (log

Kₒw)

4.04 4.02 3.85 - 4.30 [4][6]

Henry's Law

Constant

(atm·m³/mol at

25°C)

1.8 x 10⁻³ 2 x 10⁻³ 2.1 x 10⁻³ [5]

Organic Carbon-

Water Partition

Coefficient (log

Kₒc)

2.8 - 3.9 2.8 - 3.9 2.8 - 3.9 [5]

Environmental Fate Processes
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The primary fate processes for TCBs in the environment are volatilization, sorption,

biodegradation, and photolysis.

1. Volatilization: TCBs are moderately volatile and can partition from water and soil surfaces

into the atmosphere.[1][2] The volatilization half-lives for 1,2,4-trichlorobenzene from surface

water have been estimated to range from 11 to 22 days.[1]

2. Sorption: With high log Kₒw and log Kₒc values, TCBs have a strong tendency to adsorb to

soil organic matter and sediment.[1][5] This sorption reduces their mobility in soil and their

bioavailability for degradation.[5]

3. Biodegradation: The biodegradation of TCBs is generally a slow process. Under aerobic

conditions, mineralization rates are low.[3][7] Anaerobic conditions, however, can facilitate

reductive dechlorination, where chlorine atoms are sequentially removed from the benzene

ring, leading to the formation of less chlorinated benzenes.[2][3]

Table 2: Biodegradation Half-Lives of Trichlorobenzenes

Isomer Environment Half-Life Reference

1,2,3-

Trichlorobenzene

Anaerobic sediment

slurry
~23 days [3]

1,2,4-

Trichlorobenzene

Anaerobic sediment

slurry
~41 days [3]

1,3,5-

Trichlorobenzene

Anaerobic sediment

slurry
~35 days [3]

4. Photolysis: In the atmosphere, TCBs are degraded by reaction with photochemically

produced hydroxyl radicals, with estimated half-lives ranging from 16 to 38 days.[2] In water,

direct photolysis is slow, but the presence of photosensitizing agents can enhance

photodegradation.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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